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Abstract
Tridiphane, chemically known as 2-(3,5-dichlorophenyl)-2-(2,2,2-trichloroethyl)oxirane, is a

herbicide synergist previously used in agriculture. Its environmental persistence and

degradation are critical for assessing its ecological impact. This technical guide provides a

comprehensive overview of the current scientific understanding of Tridiphane's environmental

fate, including its degradation pathways in soil and water, and its metabolism in plants and

animals. The document summarizes key quantitative data, details relevant experimental

protocols based on international guidelines, and presents visual diagrams of metabolic

pathways and experimental workflows to facilitate a deeper understanding of the processes

involved. While specific degradation products in various environmental compartments are not

extensively documented in publicly available literature, this guide synthesizes the known

metabolic transformations and provides a framework for further research.

Physicochemical Properties of Tridiphane
A thorough understanding of a compound's physicochemical properties is fundamental to

predicting its environmental behavior. Key properties of Tridiphane are summarized in the

table below.
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Property Value Reference

Chemical Formula C₁₀H₇Cl₅O --INVALID-LINK--

Molecular Weight 320.43 g/mol --INVALID-LINK--

Water Solubility 2.3 mg/L at 25°C --INVALID-LINK--

Log K_ow_ (Octanol-Water

Partition Coefficient)
4.59 --INVALID-LINK--

Vapor Pressure 2.9 x 10⁻⁵ Pa at 25°C --INVALID-LINK--

Henry's Law Constant 3.8 x 10⁻³ Pa m³/mol at 25°C --INVALID-LINK--

Environmental Fate and Degradation
The environmental fate of Tridiphane is governed by a combination of biotic and abiotic

processes that lead to its transformation and dissipation in various environmental

compartments.

Degradation in Soil
Soil is a primary recipient of Tridiphane through agricultural application. Its persistence and

degradation in this matrix are influenced by soil type, organic matter content, microbial activity,

temperature, and moisture.

Quantitative Data on Soil Degradation:

Parameter Value Conditions Reference

Soil Aerobic

Metabolism Half-Life

(DT₅₀)

28 - 70 days Laboratory, 20°C --INVALID-LINK--

Soil Organic Carbon

Adsorption Coefficient

(K_oc_)

5600 mL/g - --INVALID-LINK--
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The high K_oc_ value indicates that Tridiphane has low mobility in soil and is likely to be

strongly adsorbed to soil organic matter[1]. This adsorption can reduce its bioavailability for

microbial degradation and plant uptake.

Degradation Pathway in Soil:

While specific soil degradation products of Tridiphane are not well-documented in the available

literature, the primary mechanism of degradation is expected to be microbial metabolism. Given

its chemical structure, potential initial transformation steps could involve the opening of the

oxirane ring to form a diol, followed by further degradation of the chlorinated phenyl and

trichloroethyl moieties.

Degradation in Water
Tridiphane can enter aquatic systems through runoff and spray drift. Its fate in water is

primarily determined by hydrolysis and photolysis.

Hydrolysis:

The stability of Tridiphane in water is pH-dependent. The oxirane ring is susceptible to

hydrolysis, which can be catalyzed by acidic or alkaline conditions.

Photolysis:

Aqueous photolysis can also contribute to the degradation of Tridiphane. The rate and

products of photolysis will depend on the intensity and wavelength of light, as well as the

presence of photosensitizers in the water.

No specific quantitative data for the hydrolysis and photolysis half-lives or the identity of the

resulting degradation products are readily available in the scientific literature.

Metabolism in Biota
Plant Metabolism
Tridiphane's primary mode of action as a herbicide synergist is through the inhibition of

glutathione S-transferases (GSTs) in plants. This inhibition prevents the detoxification of other
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co-applied herbicides. The metabolism of Tridiphane in plants, particularly in tolerant species

like corn (Zea mays), involves its conjugation with glutathione (GSH).

The resulting Tridiphane-GSH conjugate is then further metabolized and sequestered within

the plant, a common detoxification pathway for xenobiotics in plants. The rate of catabolism of

the Tridiphane-GSH conjugate is significantly higher in tolerant crops like corn compared to

susceptible weed species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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